Cas no 709-72-8 (1-(3-Nitrophenyl)thiourea)
1-(3-Nitrophenyl)thiourea structure
Product Name:1-(3-Nitrophenyl)thiourea
CAS No:709-72-8
MF:C7H7N3O2S
MW:197.214379549026
MDL:MFCD00060541
CID:572870
PubChem ID:2754758
Update Time:2025-04-19
1-(3-Nitrophenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(3-nitrophenyl)-
- (3-nitrophenyl)thiourea
- 1-(3-Nitrophenyl)-2-thiourea
- 1-(3-nitrophenyl)thiourea
- 3-nitrophenylthiourea
- NSC 407996
- A837040
- Thiourea, (3-nitrophenyl)-
- AKOS000113509
- m-nitrophenyl-thiourea
- MFCD00060541
- SCHEMBL1880400
- 709-72-8
- FT-0632860
- EN300-87361
- DTXSID10373050
- (S)-(+)-(3,5-DIOXA-4-PHOSPHACYCLOHEPTA[2,1-A:3,4-A']DINAPHTHALEN-4-YL)DIMETHYLAMINE
- NSC407996
- 1-(3-nitrophenyl)-2-thiourea, AldrichCPR
- Amino[(3-nitrophenyl)amino]methane-1-thione
- 3-Nitrophenyl thiourea
- HQEMUQNZGCZHHN-UHFFFAOYSA-N
- NSC-407996
- DB-008004
- STL374100
- 1-(3-Nitrophenyl)thiourea
-
- MDL: MFCD00060541
- Inchi: 1S/C7H7N3O2S/c8-7(13)9-5-2-1-3-6(4-5)10(11)12/h1-4H,(H3,8,9,13)
- InChI Key: HQEMUQNZGCZHHN-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.02600
- Monoisotopic Mass: 197.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Density: 1.524
- Melting Point: 189 °C
- Boiling Point: 340.9°C at 760 mmHg
- Flash Point: 160°C
- Refractive Index: 1.759
- PSA: 115.96000
- LogP: 2.54680
1-(3-Nitrophenyl)thiourea Security Information
- Hazard Category Code: 36/37/38-43
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
1-(3-Nitrophenyl)thiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-(3-Nitrophenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056786-1g |
1-(3-Nitrophenyl)-2-thiourea |
709-72-8 | 1g |
632CNY | 2021-05-07 | ||
| Alichem | A019108564-1g |
1-(3-Nitrophenyl)thiourea |
709-72-8 | 95% | 1g |
$357.00 | 2023-09-01 | |
| Fluorochem | 018921-1g |
1-(3-Nitrophenyl)-2-thiourea |
709-72-8 | 1g |
£27.00 | 2022-03-01 | ||
| Fluorochem | 018921-5g |
1-(3-Nitrophenyl)-2-thiourea |
709-72-8 | 5g |
£132.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056786-1g |
1-(3-Nitrophenyl)-2-thiourea |
709-72-8 | 1g |
632.0CNY | 2021-07-10 | ||
| TRC | N926438-50mg |
1-(3-Nitrophenyl)thiourea |
709-72-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926438-100mg |
1-(3-Nitrophenyl)thiourea |
709-72-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N926438-500mg |
1-(3-Nitrophenyl)thiourea |
709-72-8 | 500mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB149923-5 g |
1-(3-Nitrophenyl)-2-thiourea; 97% |
709-72-8 | 5 g |
€253.90 | 2023-07-20 | ||
| Enamine | EN300-87361-0.05g |
(3-nitrophenyl)thiourea |
709-72-8 | 95% | 0.05g |
$19.0 | 2023-09-01 |
1-(3-Nitrophenyl)thiourea Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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